Cas no 1781473-96-8 (2-cycloheptyl-2,2-difluoroacetic acid)

• Product Name: 2-cycloheptyl-2,2-difluoroacetic acid
• CAS No: 1781473-96-8
• MF: C₉H₁₄F₂O₂
• MW: 192.203070163727
• CID: 6121969
• PubChem ID: 105445774
• Update Time: 2025-10-28

2-cycloheptyl-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cycloheptyl-2,2-difluoroacetic acid
• EN300-1969915
• 1781473-96-8

• Inchi： 1S/C9H14F2O2/c10-9(11,8(12)13)7-5-3-1-2-4-6-7/h7H,1-6H2,(H,12,13)
• InChI Key： KWODMVXKZDYIAG-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1CCCCCC1)F

Computed Properties

• Exact Mass: 192.09618601g/mol
• Monoisotopic Mass: 192.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-cycloheptyl-2,2-difluoroacetic acid

Comprehensive Overview of 2-Cycloheptyl-2,2-difluoroacetic Acid (CAS No. 1781473-96-8)

2-Cycloheptyl-2,2-difluoroacetic acid (CAS No. 1781473-96-8) is a fluorinated carboxylic acid derivative with a unique cycloheptyl backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its structural versatility and potential applications in drug discovery. The presence of two fluorine atoms at the alpha position enhances its metabolic stability, making it a valuable building block for medicinal chemistry and bioconjugation strategies. Researchers are increasingly exploring its role in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds like 2-cycloheptyl-2,2-difluoroacetic acid has surged, driven by their ability to improve pharmacokinetic properties. The compound’s lipophilicity and electron-withdrawing effects are critical for optimizing drug candidates, aligning with the industry’s focus on precision medicine and targeted therapies. A growing body of literature highlights its utility in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, addressing challenges in oncology and neurodegenerative diseases. These applications resonate with current trends in AI-driven drug design, where computational tools predict the efficacy of fluorinated scaffolds.

The synthesis of 2-cycloheptyl-2,2-difluoroacetic acid typically involves nucleophilic fluorination or electrophilic substitution reactions, leveraging advanced catalysis techniques. Its CAS No. 1781473-96-8 serves as a unique identifier in chemical databases, facilitating global collaboration among researchers. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, a prerequisite for regulatory compliance in GMP manufacturing. As sustainability gains traction, greener synthetic routes for such fluorinated intermediates are being explored, reflecting the shift toward green chemistry principles.

Beyond pharmaceuticals, 2-cycloheptyl-2,2-difluoroacetic acid finds niche applications in material science, particularly in designing fluoropolymers with enhanced thermal stability. Its compatibility with click chemistry platforms further expands its utility in biomaterials engineering. With the rise of personalized healthcare, this compound’s role in diagnostic probes and theranostic agents is under investigation. Industry stakeholders frequently search for suppliers of CAS 1781473-96-8, underscoring its commercial relevance in the fine chemicals market.

In conclusion, 2-cycloheptyl-2,2-difluoroacetic acid exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from drug development to advanced materials—position it as a compound of enduring scientific and industrial value. Ongoing research will likely uncover new dimensions of its functionality, solidifying its place in the future of chemical sciences.